Cas no 1804693-96-6 (Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate
• CAS No: 1804693-96-6
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4877208
• Update Time: 2025-07-21

Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-9(17)3-6-7(11(12)13)5-15-8(4-14)10(6)16(18)19/h5,11H,2-3H2,1H3
• InChI Key： YTCWTOAGELNRCC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate

Research Brief on Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate (CAS: 1804693-96-6)

Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate (CAS: 1804693-96-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

The synthesis of Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate involves a multi-step process that leverages modern organic chemistry techniques. Recent advancements in its synthesis have focused on improving yield and purity while minimizing environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high enantiomeric purity. Such methodological improvements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In terms of biological activity, Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate has shown promising results as a precursor for the development of kinase inhibitors. Kinases are a prime target in oncology, and the compound's nitro and cyano groups facilitate interactions with key amino acid residues in the ATP-binding site of kinases. A recent preclinical study highlighted its derivative's efficacy in inhibiting tumor growth in murine models, with a notable reduction in tumor volume observed after 28 days of treatment. These findings underscore the compound's potential as a scaffold for next-generation anticancer therapies.

Beyond oncology, this pyridine derivative has also been investigated for its antimicrobial properties. Researchers have synthesized a series of analogs by modifying the ester and nitrile functionalities, leading to compounds with broad-spectrum activity against Gram-positive and Gram-negative bacteria. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the compound's mechanism of action, which involves disruption of bacterial cell wall synthesis. This discovery opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

Despite these advancements, challenges remain in the clinical translation of Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate-derived therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between chemists and biologists will be essential to optimize the compound's pharmacokinetic profile and ensure its safety and efficacy in human trials.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-3-nitropyridine-4-acetate (CAS: 1804693-96-6) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features enable the development of novel kinase inhibitors and antimicrobial agents, as evidenced by recent research. Continued exploration of its synthetic pathways and biological activities will likely yield further breakthroughs, solidifying its role in the future of medicinal chemistry.